Cas no 885622-95-7 (1,3,2-Dioxaborinane, 2-(4-methyl-2-thienyl)-)

• Product Name: 1,3,2-Dioxaborinane, 2-(4-methyl-2-thienyl)-
• CAS No: 885622-95-7
• MF: C₈H₁₁BO₂S
• MW: 182.047741174698
• CID: 4292938
• PubChem ID: 59695609
• Update Time: 2025-10-28

1,3,2-Dioxaborinane, 2-(4-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-(4-methyl-2-thienyl)-
• 2-(4-Methylthiophen-2-yl)-1,3,2-dioxaborinane
• 885622-95-7
• 2-(4-Methyl-thiophen-2-yl)-[1,3,2]dioxaborinane
• JWDMDJGTIFSXJE-UHFFFAOYSA-N
• SCHEMBL2989853

• Inchi： 1S/C8H11BO2S/c1-7-5-8(12-6-7)9-10-3-2-4-11-9/h5-6H,2-4H2,1H3
• InChI Key： JWDMDJGTIFSXJE-UHFFFAOYSA-N
• SMILES： O1CCCOB1C1SC=C(C)C=1

Computed Properties

• Exact Mass: 182.0572809Da
• Monoisotopic Mass: 182.0572809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Additional information on 1,3,2-Dioxaborinane, 2-(4-methyl-2-thienyl)-

Recent Advances in the Study of 1,3,2-Dioxaborinane, 2-(4-methyl-2-thienyl)- (CAS: 885622-95-7) in Chemical Biology and Pharmaceutical Research

The compound 1,3,2-Dioxaborinane, 2-(4-methyl-2-thienyl)- (CAS: 885622-95-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 1,3,2-Dioxaborinane derivatives as versatile intermediates in organic synthesis, particularly in the construction of boron-containing compounds. The presence of the dioxaborinane ring and the thienyl moiety in this specific compound (CAS: 885622-95-7) offers distinct advantages in terms of stability and reactivity, making it a valuable scaffold for the development of novel pharmaceuticals. Researchers have explored its utility in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex bioactive molecules.

In the context of drug discovery, 1,3,2-Dioxaborinane, 2-(4-methyl-2-thienyl)- has been investigated for its potential as a boron carrier in boron neutron capture therapy (BNCT), a promising approach for treating certain types of cancer. Preliminary in vitro studies have demonstrated its ability to selectively accumulate in tumor cells, thereby enhancing the efficacy of BNCT while minimizing off-target effects. Additionally, its metabolic stability and low toxicity profile make it a promising candidate for further preclinical evaluation.

Another area of interest is the compound's potential application in the development of antimicrobial agents. Recent research has shown that derivatives of 1,3,2-Dioxaborinane exhibit potent activity against a range of bacterial and fungal pathogens. The 4-methyl-2-thienyl substituent, in particular, has been linked to enhanced membrane permeability and target binding affinity, which are critical factors in overcoming drug resistance mechanisms.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1,3,2-Dioxaborinane, 2-(4-methyl-2-thienyl)-. Current research efforts are focused on structural modifications to improve its bioavailability and target specificity. Advanced computational modeling and high-throughput screening techniques are being employed to identify the most promising derivatives for further development.

In conclusion, 1,3,2-Dioxaborinane, 2-(4-methyl-2-thienyl)- (CAS: 885622-95-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and diverse biological activities position it as a valuable tool for drug discovery and development. Future studies should aim to elucidate its mechanism of action in greater detail and explore its potential in combination therapies and other innovative treatment modalities.